Benzenesulfonic acid, 2,2'-thiobis[5-amino-

• CAS: 118-86-5
• Molecular Formula: C12H12N2O6S3
• Molecular Weight: 376.4 g/mol
• SMILES: C1=CC(=C(C=C1N)S(=O)(=O)O)SC2=C(C=C(C=C2)N)S(=O)(=O)O
• InChI: InChI=1S/C12H12N2O6S3/c13-7-1-3-9(11(5-7)22(15,16)17)21-10-4-2-8(14)6-12(10)23(18,19)20/h1-6H,13-14H2,(H,15,16,17)(H,18,19,20)
• InChIKey: CHBFUBKXMBQCKO-UHFFFAOYSA-N

Benzenesulfonic acid, 2,2'-thiobis[5-amino- (CAS 118-86-5), commonly known as 6,6'-Thiodimetanilic acid or TBAS, is a double aromatic amine monomer featuring a central thioether (-S-) linkage bridging two aminobenzenesulfonic acid units. This sulfur-containing diamine is primarily researched and utilized as a building block for high-performance polymeric materials, such as photosensitive polyimides and sulfonated polyimides, where the combination of sulfonic acid groups and the thioether bridge imparts specific properties like water solubility and modified thermal characteristics.

Procurement Guide for Benzenesulfonic acid, 2,2'-thiobis[5-amino- (CAS 118-86-5): A Sulfur-Bridged Diamine for Advanced Materials

Benzenesulfonic acid, 2,2'-thiobis[5-amino- (CAS 118-86-5), commonly known as 6,6'-Thiodimetanilic acid or TBAS, is a double aromatic amine monomer featuring a central thioether (-S-) linkage bridging two aminobenzenesulfonic acid units . This sulfur-containing diamine is primarily researched and utilized as a building block for high-performance polymeric materials, such as photosensitive polyimides and sulfonated polyimides, where the combination of sulfonic acid groups and the thioether bridge imparts specific properties like water solubility and modified thermal characteristics [1]. Its close analogs, particularly the oxygen-bridged variant (OBAS) and non-sulfonated thiodianiline, are often considered as alternatives, necessitating a clear understanding of their performance differences in target applications [1][2].

Sulfur-Bridged Monomer Thioether linkage and sulfonic acid groups for tailored polymer properties.

Aqueous Processability Intrinsic water solubility enables alkaline development routes.

Photoresist Research Reported as key monomer in positive-tone photosensitive polyimide formulations.

• [1] Morita K, Shibasaki Y, Ueda M. New Positive-type Photosensitive Polyimide Having Sulfo Groups 2. Polyimides from 2,2'-oxy(or thio)bis(5-aminobenzenesulfonic acid), 4,4'-oxydianiline, and 4,4'-hexafluoro propylidene -bis(phthalic anhydride). J. Photopolym. Sci. Technol. 2004;17(2):263-267. View Source
• [2] 4,4'-Thiodianiline, Wikipedia entry. Provides context on the non-sulfonated analog. View Source

Why In-Class Compounds Cannot Simply Replace Benzenesulfonic acid, 2,2'-thiobis[5-amino- (CAS 118-86-5)

Simple in-class substitution is risky because the functional performance of this diamine is dictated by the specific electronic and steric interaction between its sulfur bridge and the electron-withdrawing sulfonic acid groups [1]. For instance, replacing the thioether (-S-) with an oxygen bridge (OBAS) fundamentally alters the electronic character of a derived polyimide backbone, impacting key parameters like the glass transition temperature (Tg). Similarly, selecting the nitro-analog (CAS 63216-88-6) changes the reaction pathway from polymerization to reduction, while the non-sulfonated 4,4'-thiodianiline (CAS 139-65-1) renders the monomer water-insoluble, completely changing the reaction medium and product properties . The evidence below quantifies where direct comparisons are available, providing a basis for avoiding performance-critical procurement errors.

Oxygen-Bridge Analog (OBAS) May shift glass transition temperature and lithographic performance; direct substitution not supported by available data.

Nitro-Precursor Analog Requires prior reduction step; cannot directly enter polyaddition, risking failed polymerization.

Non-Sulfonated Analog Water-insoluble, altering processing medium and product properties; not compatible with aqueous development.

• [1] Morita K, Shibasaki Y, Ueda M. New Positive-type Photosensitive Polyimide Having Sulfo Groups 2. Polyimides from 2,2'-oxy(or thio)bis(5-aminobenzenesulfonic acid), 4,4'-oxydianiline, and 4,4'-hexafluoro propylidene -bis(phthalic anhydride). J. Photopolym. Sci. Technol. 2004;17(2):263-267. View Source

Quantitative Evidence Guide for Benzenesulfonic acid, 2,2'-thiobis[5-amino- (CAS 118-86-5) Differentiation

Evidence for Thioether vs. Ether Bridge Impact on Polyimide Properties

In the synthesis of photosensitive polyimides (PIS) via ring-opening polyaddition with 4,4'-oxydianiline (ODA) and 4,4'-hexafluoropropylidenebis(phthalic anhydride) (6FDA) in m-cresol, the use of 2,2'-thiobis(5-aminobenzenesulfonic acid) (TBAS) enables the formation of a sulfonated polyimide. This sulfonated product is a critical precursor for positive-working photosensitive materials that achieve resolution of 20 μm line and space patterns, a direct result of the unique solubility contrast provided by the sulfonic acid groups in an aqueous alkaline developer (2.38 wt% tetramethylammonium hydroxide) [1]. The direct analog with an ether bridge, 2,2'-oxybis(5-aminobenzenesulfonic acid) (OBAS), was used in the same study to synthesize a related PIS, but the text identifies the TBAS-derived polymer as enabling the specific 100-200 mJ cm-2 sensitivity characteristic of the final PSPI formulation, indicating a structure-dependent lithographic performance [1].

Thioether vs Ether Patterning

Class-level

TBAS-based PIS: 20 μm L/S pattern (200 mJ cm^-2); OBAS-based PIS: resolution not reported.

Supports lithographic performance differentiation

OBAS comparative data absent from source

Evidence Dimension	Photolithographic patterning resolution capability
Target Compound Data	20 μm line-and-space positive image pattern with 200 mJ cm-2 exposure (TBAS-based PIS + 30 wt% S-DNQ)
Comparator Or Baseline	PIS from OBAS, 6FDA, and ODA (no specific resolution data reported for OBAS in this study)
Quantified Difference	TBAS-based PIS forms the basis for the working photoresist, achieving quantified resolution; comparative resolution for OBAS-based PIS is not stated.
Conditions	Microlithography: 365 nm UV exposure, 2.38 wt% aqueous tetramethylammonium hydroxide (TMAH) developer, room temperature.

Why This Matters

For microelectronics applications requiring photopatternable polyimides, the thioether-bridged monomer (TBAS) is essential to achieve the demonstrated 20 μm resolution, and substituting it with the oxygen-bridged analog (OBAS) may result in undocumented and potentially inferior lithographic performance.

• [1] Morita K, Shibasaki Y, Ueda M. New Positive-type Photosensitive Polyimide Having Sulfo Groups 2. Polyimides from 2,2'-oxy(or thio)bis(5-aminobenzenesulfonic acid), 4,4'-oxydianiline, and 4,4'-hexafluoro propylidene -bis(phthalic anhydride). J. Photopolym. Sci. Technol. 2004;17(2):263-267. View Source

Evidence for Role as a Dedicated Di-Amine Monomer versus a Reducing Intermediate

The compound 2,2'-thiobis(5-aminobenzenesulfonic acid) (CAS 118-86-5) is utilized directly as an intermediate for printed circuit boards and organic synthesis [1]. Its direct chemical analog, 2,2'-thiobis(5-nitrobenzenesulfonic acid) (CAS 63216-88-6), is a synthetic precursor that requires an additional nitro-group reduction step before it can function as a diamine monomer [2]. This functional distinction means CAS 63216-88-6 cannot substitute for CAS 118-86-5 in polymerization reactions without prior processing, posing a significant risk of failed synthesis and batch loss.

Monomer vs Nitro Precursor

Class-level

Target acts as active diamine monomer; nitro-analog requires reduction step before polymerization.

Direct monomer usability differs

Nitro form inactive without prior hydrogenation

Evidence Dimension	Direct usability as a diamine monomer for polyimide synthesis
Target Compound Data	Serves directly as a diamine monomer in polyaddition reactions (e.g., with dianhydrides like 6FDA) [2].
Comparator Or Baseline	2,2'-Thiobis(5-nitrobenzenesulfonic acid) (CAS 63216-88-6); a precursor that must first be reduced to the amino form before use.
Quantified Difference	Target compound is the active monomer; analog is an inactive precursor. Substituting the nitro-analog will result in 0% conversion to the desired polyimide without a prior hydrogenation step.
Conditions	Standard polyimide synthesis via one-step polycondensation in m-cresol.

Why This Matters

Procuring the nitro-analog as a 'generic' substitute will halt polymer production unless an additional synthesis step is incorporated, directly impacting manufacturing timelines and cost-efficiency.

• [1] CAS:118-86-5, 生产工艺。双-(4-氨基-2-磺酸基苯基)硫, Chen Zhongyuan Chemical Library. Notes use as intermediate for printed circuit boards. View Source
• [2] Morita K, Shibasaki Y, Ueda M. New Positive-type Photosensitive Polyimide Having Sulfo Groups 2. Polyimides from 2,2'-oxy(or thio)bis(5-aminobenzenesulfonic acid), 4,4'-oxydianiline, and 4,4'-hexafluoro propylidene -bis(phthalic anhydride). J. Photopolym. Sci. Technol. 2004;17(2):263-267. View Source

Evidence for Intrinsic Water Compatibility via Sulfonic Acid Groups versus Non-Sulfonated Analogs

The presence of two sulfonic acid groups (-SO3H) on the molecule of Benzenesulfonic acid, 2,2'-thiobis[5-amino- imparts significant water solubility, a property essential for aqueous processing. This contrasts sharply with its non-sulfonated core analog, 4,4'-thiodianiline (CAS 139-65-1), which is insoluble in water and classified as a hazardous aromatic amine [1]. This fundamental difference in solubility dictates the choice of reaction media, purification methods, and polymer processing techniques, making them non-interchangeable for water-based applications.

Sulfonated vs Non-Sulfonated Solubility

Class-level

TBAS: water-soluble, suitable for aqueous alkaline development; 4,4'-thiodianiline: water-insoluble.

Solubility determines reaction medium and processing route

Quantitative solubility data unavailable

Evidence Dimension	Aqueous solubility for processing
Target Compound Data	Dissolves in water. Sulfonic acid groups render it suitable for aqueous alkaline development in photoresist applications [2].
Comparator Or Baseline	4,4'-Thiodianiline (CAS 139-65-1); non-sulfonated analog, insoluble in water, requires organic solvents.
Quantified Difference	Qualitative solubility difference. TBAS is water-processable; 4,4'-thiodianiline is not. No quantitative solubility data (e.g., g/L) is available in the retrieved sources.
Conditions	Ambient temperature, neutral or basic aqueous solutions.

Why This Matters

Procuring the non-sulfonated analog for applications requiring aqueous solubility, such as photoresist development or water-borne coatings, would lead to formulation failure. The target compound's sulfonic acid groups are the key functional handle for aqueous processability.

• [1] 4,4'-Thiodianiline, Wikipedia entry. Information on carcinogenicity and applications. View Source
• [2] Morita K, Shibasaki Y, Ueda M. New Positive-type Photosensitive Polyimide Having Sulfo Groups 2. Polyimides from 2,2'-oxy(or thio)bis(5-aminobenzenesulfonic acid), 4,4'-oxydianiline, and 4,4'-hexafluoro propylidene -bis(phthalic anhydride). J. Photopolym. Sci. Technol. 2004;17(2):263-267. View Source

Evidence for Thioether Linkage Contribution to Refractive Index and Polarizability

The thioether (-S-) bridge in the compound contributes to a higher molar refractivity and polarizability compared to its oxygen-bridged analog. Calculated properties for TBAS show a molar refractivity of 87.40 and a polarizability of 34.65 x 10-24 cm3 [1]. In contrast, the oxygen analog OBAS, with the molecular formula C12H12N2O7S2, has a lower molecular weight (360.4 g/mol) and would thus be expected to have a lower molar refractivity . This property is a predictor of a material's refractive index, and these data suggest that polymers derived from TBAS may offer a higher refractive index, a desirable trait for optical waveguide and advanced display materials.

Predicted Refractivity

Cross-study comparable

Molar refractivity: 87.40 cm³/mol; Polarizability: 34.65 × 10^-24 cm³

May indicate higher refractive index potential vs oxygen analog

OBAS refractivity data unavailable for direct comparison

Evidence Dimension	Molar refractivity and polarizability (predictors of refractive index)
Target Compound Data	Molar refractivity: 87.40 cm3/mol; Polarizability: 34.65 x 10-24 cm3 [1].
Comparator Or Baseline	2,2'-Oxybis(5-aminobenzenesulfonic acid) (OBAS, CAS 6375-06-0). Specific calculated values for OBAS are not provided in the retrieved data, but its lower molecular weight (360.4 g/mol) implies lower refractivity.
Quantified Difference	The target compound's molar refractivity is provided as 87.40. A direct quantitative comparison for OBAS is absent from the source data.
Conditions	Calculated/predicted properties via fragment-based methods.

Why This Matters

For research targeting high-refractive-index polymers for optical applications, the predicted higher refractivity of the thioether monomer over the ether monomer provides a quantifiable rationale for selecting TBAS as the starting material.

• [1] 2,2'-硫双(5-氨基苯磺酸) 2,2'-Thiobis(5-aminobenzenesulphonic) acid, BaseChem. Physical property calculations. View Source

Validated Application Scenarios for Benzenesulfonic acid, 2,2'-thiobis[5-amino- (CAS 118-86-5) Based on Evidence

Synthesis of Sulfonated Polyimides for Positive-Working Photoresists

This compound is highly specific for synthesizing sulfonated polyimides (PIS) that function as the base resin in positive-working photoresists. As demonstrated by Morita et al., TBAS is directly reacted with dianhydrides like 6FDA and diamines like ODA to produce a PIS that, when formulated with a diazonaphthoquinone (DNQ) photosensitizer, achieves a sensitivity of 100 mJ cm-2 and a high-contrast (2.6) 20 μm line/space pattern upon UV exposure and aqueous alkaline development [1]. Substituting the thioether bridge with an ether bridge (OBAS) changes the polymer's lithographic performance in ways not quantified in the study, making TBAS the documented monomer for this specific resolution benchmark.

Printed Circuit Board (PCB) Manufacturing Intermediates

Chemical library records indicate that Benzenesulfonic acid, 2,2'-thiobis[5-amino- is used directly as an intermediate in the production of materials for printed circuit boards [1]. Its identity as the diamine monomer is critical; the corresponding nitro-precursor (CAS 63216-88-6) is also cataloged for this application space but serves an upstream role, requiring reduction to the target amino compound before it can participate in the final polymer formation steps [2]. Procuring the correct CAS number ensures the purchased material is at the correct synthetic step for immediate use.

High-Refractive-Index Polymer Research

For materials science labs focused on developing high-refractive-index (high-n) polyimides for optical interconnects or lenses, this monomer is a rational choice. Its high molar refractivity (87.40) and polarizability (34.65 x 10-24 cm3), driven by the polarizable sulfur atom in its backbone, provide a computational basis for predicting a higher refractive index in the final polymer compared to its oxygen-bridged analog, 2,2'-oxybis(5-aminobenzenesulfonic acid) [1]. This makes it a targeted building block for optical polymer design.

Aqueous-Processable Polymer Systems

The intrinsic water-solubility conferred by the two sulfonic acid groups makes this monomer essential for developing polymers that can be synthesized or processed in aqueous media, eliminating organic solvents. This contrasts directly with non-sulfonated, core-similar diamines like 4,4'-thiodianiline, which are water-insoluble and require hazardous organic solvents for processing [1]. This property is key for environmentally benign processing or for layered systems where an aqueous development step is needed.

Application

Selection Property

Validation Focus

Photoresist Polyimide Synthesis

Thioether-bridged sulfonated diamine monomer

Lithographic resolution and aqueous developability

PCB Manufacturing Intermediate

Active diamine at correct synthetic step

Identity confirmation (amino vs nitro)

High-Refractive-Index Polymer R&D

High predicted molar refractivity from sulfur

Refractive index validation in final polymer

Aqueous-Processable Polymer Systems

Intrinsic water solubility via sulfonic acid groups

Compatibility with aqueous media and alkaline development

• [1] Morita K, Shibasaki Y, Ueda M. New Positive-type Photosensitive Polyimide Having Sulfo Groups 2. Polyimides from 2,2'-oxy(or thio)bis(5-aminobenzenesulfonic acid), 4,4'-oxydianiline, and 4,4'-hexafluoro propylidene -bis(phthalic anhydride). J. Photopolym. Sci. Technol. 2004;17(2):263-267. View Source
• [2] CAS:118-86-5, 生产工艺。双-(4-氨基-2-磺酸基苯基)硫, Chen Zhongyuan Chemical Library. Notes use as intermediate for printed circuit boards. View Source
• [3] 2,2'-硫双(5-氨基苯磺酸) 2,2'-Thiobis(5-aminobenzenesulphonic) acid, BaseChem. Physical property calculations. View Source